Cas no 81864-63-3 (3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine)
81864-63-3 structure
Product Name:3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
CAS No:81864-63-3
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD07364068
CID:3057512
PubChem ID:9120713
Update Time:2025-04-21
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
- SCHEMBL10841800
- CS-0241954
- Z169914026
- 81864-63-3
- 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7,8-diamine
- MFCD07364068
- G45217
- EN300-24215
- 959-592-2
- AKOS000271226
- ZMBKYNMKAVVHDM-UHFFFAOYSA-N
-
- MDL: MFCD07364068
- Inchi: 1S/C9H12N2O2/c10-6-4-8-9(5-7(6)11)13-3-1-2-12-8/h4-5H,1-3,10-11H2
- InChI Key: ZMBKYNMKAVVHDM-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(=CC=2OCCC1)N)N
Computed Properties
- Exact Mass: 180.089877630Da
- Monoisotopic Mass: 180.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- Melting Point: NA
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457188-25mg |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 25mg |
$ 70.00 | 2022-01-09 | ||
| TRC | D457188-50mg |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 50mg |
$ 95.00 | 2022-01-09 | ||
| TRC | D457188-250mg |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 250mg |
$ 365.00 | 2022-01-09 | ||
| TRC | D457188-100mg |
3,4-Dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 100mg |
$184.00 | 2023-05-18 | ||
| TRC | D457188-500mg |
3,4-Dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 500mg |
$839.00 | 2023-05-18 | ||
| TRC | D457188-1g |
3,4-Dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 1g |
$ 1200.00 | 2023-09-07 | ||
| Enamine | EN300-24215-0.05g |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-24215-0.1g |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-24215-0.25g |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-24215-0.5g |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine |
81864-63-3 | 95.0% | 0.5g |
$353.0 | 2025-02-20 |
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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